Cas no 6640-82-0 (Pentanoic acid,2-methyl-, 2-(2-butoxyethoxy)ethyl ester)

• Product Name: Pentanoic acid,2-methyl-, 2-(2-butoxyethoxy)ethyl ester
• CAS No: 6640-82-0
• MF: C₁₄H₂₈O₄
• MW: 260.369725227356
• CID: 509342
• PubChem ID: 226922
• Update Time: 2025-04-19

Pentanoic acid,2-methyl-, 2-(2-butoxyethoxy)ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,2-methyl-, 2-(2-butoxyethoxy)ethyl ester
• 2-(2-butoxyethoxy)ethyl 2-methylpentanoate
• AC1L5F48
• AC1Q68FM
• AR-1C6565
• CTK5C4637
• NSC17909
• NSC-17909
• NSC17939
• NSC-17939
• 6640-82-0
• DTXSID30280671

• Inchi： 1S/C14H28O4/c1-4-6-8-16-9-10-17-11-12-18-14(15)13(3)7-5-2/h13H,4-12H2,1-3H3
• InChI Key： IXIROLLGHGMZKY-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCCC)C(C(C)CCC)=O

Computed Properties

• Exact Mass: 260.19884
• Monoisotopic Mass: 260.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 13
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76
• LogP: 2.79910